Cas no 42867-77-6 ( )
structure
Product Name:
CAS No:42867-77-6
MF:C14H19N5O5
MW:337.331162691116
CID:928526
PubChem ID:270266
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- [4-(6-aminopurin-9-yl)-2-ethoxy-2-methyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methanol
- [2-(6-aminopurin-9-yl)-7-ethoxy-7-methyl-3,6,8-trioxabicyclo[3.3.0]oct-4-yl]methanol
- 2,3'-O-Ethoxyethylideneadenosine
- 2',3'-O-ethoxymethylidene adenosine
- 9-[2,3-o-(1-ethoxyethylidene)pentofuranosyl]-9h-purin-6-amine
- AC1L6O86
- AC1Q5639
- AG-J-53685
- AR-1H5318
- CTK1D7870
- NSC112527
- NSC-112527
- DTXSID90296899
- 42867-77-6
-
-
- Inchi: 1S/C14H19N5O5/c1-3-21-14(2)23-9-7(4-20)22-13(10(9)24-14)19-6-18-8-11(15)16-5-17-12(8)19/h5-7,9-10,13,20H,3-4H2,1-2H3,(H2,15,16,17)
- InChI Key: DELSCFHJWHDSFA-UHFFFAOYSA-N
- SMILES: O1C(CO)C2C(C1N1C=NC3C(N)=NC=NC1=3)OC(C)(OCC)O2
Computed Properties
- Exact Mass: 337.13877
- Monoisotopic Mass: 337.13861872g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 126.77
- LogP: 0.37360
Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
42867-77-6 ( ) Related Products
- 2140-79-6(2'-O-Methyl Adenosine)
- 362-75-4([(3aR,4R,6R,6aR)-6-(6-amino-9H-purin-9-yl)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl]methanol)
- 24356-66-9(Vidarabine monohydrate)
- 3080-29-3(L-Adenosine)
- 4754-39-6(5'-Deoxyadenosine)
- 5536-17-4(Vidarabine)
- 58-61-7(Adenosine)
- 14585-60-5(Adenosine,5'-amino-2',5'-dideoxy-)
- 14365-44-7(5'-Amino-5'-deoxyadenosine)
- 10300-22-8(3'-O-Methyladenosine)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk